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Abstract
Dehydrovomifoliol, a C13-norisoprenoid, is a metabolite of the plant hormone abscisic acid

(ABA). While its direct biosynthetic pathway from ABA in plants is not well-elucidated and may

involve microbial interactions, a definitive pathway has been identified in the rhizosphere

bacterium Rhodococcus sp. P1Y. This bacterium utilizes ABA as a sole carbon source,

converting it to dehydrovomifoliol as a key intermediate in its degradation pathway. This

technical guide provides a comprehensive overview of this microbial conversion, summarizing

the current understanding of the pathway, experimental evidence, and relevant protocols for its

study. The information presented is critical for researchers in microbiology, plant science, and

natural product chemistry, as well as for professionals in drug development exploring the

bioactivity of ABA metabolites.

Introduction
Abscisic acid (ABA) is a crucial phytohormone that regulates various aspects of plant growth,

development, and stress responses. The catabolism of ABA is a vital process for maintaining

hormonal homeostasis. In plants, the primary catabolic route involves oxidation at the 8'-

position to yield phaseic acid and dihydrophaseic acid. However, alternative metabolic fates for

ABA exist, including its conversion to the apocarotenoid dehydrovomifoliol.
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Recent research has demonstrated that the soil bacterium Rhodococcus sp. P1Y can efficiently

metabolize abscisic acid, with dehydrovomifoliol being a significant intermediate product.[1][2]

This microbial pathway is characterized by the progressive shortening of the acyl side chain of

the ABA molecule.[1][2] Understanding this biosynthetic route is essential for comprehending

ABA turnover in the rhizosphere and for potentially harnessing this biotransformation for the

production of dehydrovomifoliol, a compound with potential biological activities.

The Biosynthesis Pathway: A Microbial Perspective
The conversion of abscisic acid to dehydrovomifoliol by Rhodococcus sp. P1Y is a catabolic

process where ABA serves as a carbon and energy source for the bacterium. The currently

proposed pathway involves the shortening of the C5 side chain of ABA. While the specific

enzymes catalyzing each step in Rhodococcus sp. P1Y have not yet been fully characterized, a

putative pathway can be outlined based on the initial substrate and the identified product.
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Bacterial Cultivation

ABA Feeding

Metabolite Analysis

Inoculate Rhodococcus sp. P1Y
in mineral salt medium

Incubate at 24°C
with shaking (200 rpm)

Add ABA (e.g., 250 mg/L)
as sole carbon source

Continue incubation and
monitor bacterial growth

Collect culture fluid
at time intervals

Extract metabolites from
the culture supernatant

Analyze extracts using
HPLC-MS, NMR, etc.

 

Observation:
Rhodococcus sp. P1Y grows

on ABA as sole carbon source

Hypothesis:
ABA is catabolized into

intermediate compounds

Experiment:
Culture bacterium with ABA and

analyze culture medium over time

Data Acquisition:
Use HPLC-MS to detect

new metabolites

Structural Elucidation:
Isolate metabolite and analyze

by HRMS, NMR, FTIR

Confirmation:
Use radiolabeled ABA to trace

the metabolic fate

Conclusion:
Dehydrovomifoliol is a key

intermediate in the bacterial
degradation of ABA

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b108579?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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